Cas no 59851-09-1 (2-Thiophenepentanoic acid, 3-amino-4-carboxy-)

2-Thiophenepentanoic acid, 3-amino-4-carboxy- structure
59851-09-1 structure
Product Name:2-Thiophenepentanoic acid, 3-amino-4-carboxy-
CAS No:59851-09-1
MF:C10H13NO4S
MW:243.27952170372
CID:337091
PubChem ID:13055938
Update Time:2025-04-19

2-Thiophenepentanoic acid, 3-amino-4-carboxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenepentanoic acid, 3-amino-4-carboxy-
    • 4-amino-5-(4-carboxybutyl)thiophene-3-carboxylic acid
    • DTXSID90516620
    • 59851-09-1
    • SCHEMBL11716144
    • Inchi: 1S/C10H13NO4S/c11-9-6(10(14)15)5-16-7(9)3-1-2-4-8(12)13/h5H,1-4,11H2,(H,12,13)(H,14,15)
    • InChI Key: KVSXSIJJFKEHQB-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C(=C1CCCCC(=O)O)N

Computed Properties

  • Exact Mass: 243.05659
  • Monoisotopic Mass: 243.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 100.62
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